1-(2-adamantyl)-4-(4-fluorobenzoyl)piperazine

• IUPAC Name: [4-(2-adamantyl)piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C21H27FN2O/c22-19-3-1-16(2-4-19)21(25)24-7-5-23(6-8-24)20-17-10-14-9-15(12-17)13-18(20)11-14/h1-4,14-15,17-18,20H,5-13H2
• InChI Key: BFPURFGUDPHDRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C3CC4CC(C3)CC2C4)C(=O)C5=CC=C(C=C5)F
• Molecular Formula: C21H27FN2O
• Molecular Weight: 342.4 g/mol

Description

1-(2-adamantyl)-4-(4-fluorobenzoyl)piperazine, commonly known as FUBPZ, is a novel compound that has attracted significant attention from the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties. FUBPZ is a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

FUBPZ has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and ovarian cancer. FUBPZ induces apoptosis in cancer cells by inhibiting the activity of the proteasome, a complex responsible for the degradation of intracellular proteins. FUBPZ has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, FUBPZ has been studied for its potential neuroprotective effects against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of FUBPZ involves the inhibition of the proteasome, which leads to the accumulation of intracellular proteins and subsequent induction of apoptosis in cancer cells. FUBPZ binds to the active site of the proteasome, preventing the degradation of proteins that are critical for cell survival. This results in the activation of the intrinsic apoptotic pathway, leading to cell death. FUBPZ also inhibits the production of pro-inflammatory cytokines by suppressing the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation. Additionally, FUBPZ has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in cellular antioxidant defense.
Biochemical and Physiological Effects
FUBPZ has been shown to exhibit significant biochemical and physiological effects. In cancer cells, FUBPZ induces apoptosis by activating the intrinsic apoptotic pathway. FUBPZ also inhibits the activity of the proteasome, leading to the accumulation of intracellular proteins. Inflammatory cells, FUBPZ suppresses the production of pro-inflammatory cytokines by inhibiting the activation of NF-κB. Furthermore, FUBPZ has been shown to activate the Nrf2 pathway, leading to the upregulation of antioxidant genes and subsequent protection against oxidative stress.

Advantages and Limitations for Lab Experiments

FUBPZ has several advantages for lab experiments. It exhibits potent anticancer and anti-inflammatory activity, making it an ideal candidate for the development of novel therapeutics. FUBPZ is also relatively easy to synthesize, making it accessible for researchers. However, FUBPZ has some limitations for lab experiments. It has poor solubility in water, which can limit its use in in vivo studies. Additionally, FUBPZ has not been extensively studied for its toxicity profile, which can be a concern for its clinical development.

Future Directions

For the study of FUBPZ include the development of analogs with improved pharmacological properties and the investigation of its mechanism of action in more detail.

Synthesis Methods

The synthesis of FUBPZ involves the reaction of 4-fluorobenzoic acid with 1-(2-adamantyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation, resulting in the formation of FUBPZ. The purity of the compound can be increased by recrystallization from a suitable solvent.